Cas no 90222-16-5 (propan-2-yl [3-(carbamoyloxy)propyl]carbamate (non-preferred name))
90222-16-5 structure
Product Name:propan-2-yl [3-(carbamoyloxy)propyl]carbamate (non-preferred name)
CAS No:90222-16-5
MF:C8H16N2O4
MW:204.223642349243
CID:1949498
PubChem ID:56049
Update Time:2025-04-21
propan-2-yl [3-(carbamoyloxy)propyl]carbamate (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl [3-(carbamoyloxy)propyl]carbamate (non-preferred name)
- DTXCID60160558
- Isopropyl (3-carbamoyloxypropyl)carbamate
- DTXSID40238067
- 90222-16-5
- CARBAMIC ACID, (3-HYDROXYPROPYL)-, ISOPROPYL ESTER, CARBAMATE
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- Inchi: 1S/C8H16N2O4/c1-6(2)14-8(12)10-4-3-5-13-7(9)11/h6H,3-5H2,1-2H3,(H2,9,11)(H,10,12)
- InChI Key: CMTFAFHOSNUZPC-UHFFFAOYSA-N
- SMILES: O(C(NCCCOC(N)=O)=O)C(C)C
Computed Properties
- Exact Mass: 204.111007
- Monoisotopic Mass: 204.111007
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 90.6
- XLogP3: 0.4
Experimental Properties
- Density: 1.131
- Boiling Point: 389.3°C at 760 mmHg
- Flash Point: 189.2°C
- Refractive Index: 1.463
propan-2-yl [3-(carbamoyloxy)propyl]carbamate (non-preferred name) Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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